Cas no 331760-62-4 (Ethyl 2-[(5-chloropentanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: Ethyl 2-[(5-chloropentanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 331760-62-4
• MF: C₁₆H₂₂ClNO₃S
• MW: 343.868782520294
• CID: 5757394
• PubChem ID: 614450
• Update Time: 2025-11-02

Ethyl 2-[(5-chloropentanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3916215
• VS-00585
• starbld0029716
• 331760-62-4
• STK279970
• AH-262/36606015
• Benzothiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(5-chloro-1-oxopentylamino)-, ethyl ester
• Ethyl 2-[(5-chloropentanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• BBL000353
• Ethyl 2-(5-chloropentanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• CS-0361416
• MFCD00846564
• Ethyl 2-[(5-chloropentanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate #
• AKOS000560321
• ETHYL 2-(5-CHLOROPENTANAMIDO)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
• URPMKSZCMCLNCD-UHFFFAOYSA-N
• ethyl 2-(5-chloropentanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Benzo[b]thiophene-3-carboxylic acid, 2-[(5-chloro-1-oxopentyl)amino]-4,5,6,7-tetrahydro-, ethyl ester

• Inchi： 1S/C16H22ClNO3S/c1-2-21-16(20)14-11-7-3-4-8-12(11)22-15(14)18-13(19)9-5-6-10-17/h2-10H2,1H3,(H,18,19)
• InChI Key： URPMKSZCMCLNCD-UHFFFAOYSA-N
• SMILES： ClCCCCC(NC1=C(C(=O)OCC)C2=C(CCCC2)S1)=O

Computed Properties

• Exact Mass: 343.1008924g/mol
• Monoisotopic Mass: 343.1008924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Melting Point: 54-55 °C(Solv: ethanol (64-17-5))
• Boiling Point: 558.7±50.0 °C(Predicted)
• pka: 14.12±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Ethyl 2-[(5-chloropentanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Ethyl 2-[(5-chloropentanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 331760-62-4): A Comprehensive Overview

The compound Ethyl 2-[(5-chloropentanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 331760-62-4) is a chemically synthesized molecule with significant potential in pharmaceutical and agrochemical research. This ester derivative, featuring a tetrahydrobenzothiophene core, has garnered attention due to its unique structural properties and versatile applications. Researchers and industry professionals are increasingly interested in this compound for its role in drug discovery and material science.

One of the most notable aspects of Ethyl 2-[(5-chloropentanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is its molecular architecture. The presence of both chloropentanoyl and benzothiophene moieties allows for diverse reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its utility in developing novel therapeutic agents, particularly in targeting enzyme inhibition and receptor modulation. This aligns with current trends in precision medicine, where tailored molecular designs are crucial.

In the context of SEO optimization, users frequently search for terms like "CAS 331760-62-4 applications" or "Ethyl 2-[(5-chloropentanoyl)amino] synthesis." Addressing these queries, this compound is often employed in high-throughput screening for bioactive molecules. Its lipophilic nature and hydrogen-bonding capacity enhance its compatibility with biological systems, a feature highly sought after in modern drug development pipelines.

Another trending topic in chemical research is sustainable synthesis. Ethyl 2-[(5-chloropentanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate can be synthesized using green chemistry principles, such as catalytic methods or solvent-free reactions. This approach minimizes environmental impact while maintaining high yield and purity—a critical consideration for industries aiming to meet ESG (Environmental, Social, and Governance) standards.

The market demand for specialized intermediates like CAS 331760-62-4 is rising, driven by advancements in biopharmaceuticals and agrochemical formulations. Companies specializing in custom synthesis often list this compound in their portfolios, catering to R&D teams focused on innovation. Additionally, its stability under various conditions makes it a reliable choice for long-term storage and transportation.

For researchers exploring structure-activity relationships (SAR), Ethyl 2-[(5-chloropentanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate serves as a scaffold for derivatization. Modifications to its ester group or chloroalkyl chain can yield analogs with enhanced bioactivity or selectivity. This flexibility is particularly valuable in medicinal chemistry, where small structural changes can significantly alter pharmacological profiles.

In conclusion, Ethyl 2-[(5-chloropentanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 331760-62-4) represents a compelling case study in the intersection of chemistry and life sciences. Its applications span from drug discovery to material innovation, reflecting broader industry trends toward multifunctional compounds. As research continues to uncover its full potential, this molecule is poised to remain a focal point in scientific and commercial discussions.